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Compound of Interest

Compound Name: Dimethoxydiphenylsilane

Cat. No.: B146717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for

Dimethoxydiphenylsilane (CAS No. 6843-66-9), a versatile organosilicon compound used in

various industrial and research applications. Adherence to the following protocols is crucial to

ensure the safety of laboratory personnel and the integrity of experimental work.

Chemical and Physical Properties
Dimethoxydiphenylsilane is a colorless, clear liquid with the molecular formula C14H16O2Si.

[1] A summary of its key physical and chemical properties is presented in Table 1 for easy

reference.

Table 1: Physical and Chemical Properties of Dimethoxydiphenylsilane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b146717?utm_src=pdf-interest
https://www.benchchem.com/product/b146717?utm_src=pdf-body
https://www.benchchem.com/product/b146717?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/product_msds/SID4535.0-msds.pdf
https://www.benchchem.com/product/b146717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Weight 244.36 g/mol [1][2]

Appearance Colorless transparent liquid[3]

Boiling Point 161 °C at 15 mmHg[3][4]

Melting Point <0°C[5]

Density 1.075-1.085 g/cm³ at 20 °C[3]

Flash Point 121 °C (249.8 °F) - closed cup[1][6]

Refractive Index 1.5350-1.5450 at 25 °C[3]

Water Solubility 3 mg/L at 20°C[5]

Vapor Pressure 0.03 Pa at 25°C[5]

Purity ≥98% (GC)[3]

Toxicological Data and Health Hazards
Dimethoxydiphenylsilane is classified as a hazardous substance, primarily causing skin and

serious eye irritation.[7][8] It is also toxic to aquatic life with long-lasting effects.[2] Upon contact

with water or moisture, it can hydrolyze to form methanol, which can lead to systemic toxic

effects.[8] A summary of available toxicological data is provided in Table 2.

Table 2: Toxicological Properties of Dimethoxydiphenylsilane

Endpoint Species Route Value

LC50 Rat Inhalation > 42 mg/m³/4hr[2][6]

LD50 Rabbit Dermal 20 g/kg[1]

Primary Health Hazards:

Skin Irritation: Causes skin irritation upon contact.[7][8]
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Eye Irritation: Causes serious eye irritation.[7][8]

Inhalation: May cause irritation to the respiratory tract. Overexposure can lead to coughing,

headache, and nausea.[8]

Ingestion: Oral toxicity is associated with the formation of methanol upon hydrolysis in the

stomach. This can cause nausea, vomiting, headache, and visual disturbances, including

blindness.[8]

Aquatic Toxicity: Toxic to aquatic organisms, with potentially long-term adverse effects in the

aquatic environment.[2][7]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure risks and maintain

the chemical's integrity.

3.1. Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Dimethoxydiphenylsilane to

determine the appropriate level of PPE. The following diagram outlines the logical selection of

PPE based on the type of handling procedure.

Handling Procedure Recommended PPE

Low Exposure Potential
(e.g., small quantities,

closed system)

Standard PPE:
- Safety glasses with side shields

- Nitrile gloves
- Lab coat

High Exposure Potential
(e.g., large quantities,
open system, heating)

Enhanced PPE:
- Chemical safety goggles or face shield
- Chemical-resistant gloves (e.g., Viton)
- Chemical-resistant apron or coveralls

- Use in a chemical fume hood
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Click to download full resolution via product page

Caption: PPE selection workflow for handling Dimethoxydiphenylsilane.

3.2. Storage

Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[1][9]

Keep containers tightly closed to prevent contact with moisture, which can lead to hydrolysis.

[8]

Store away from incompatible materials such as oxidizing agents and water.[1][8]

The recommended storage temperature is between 0-8°C.[3]

Emergency Procedures
In the event of an emergency, follow the appropriate first-aid and spill response procedures

outlined below.

4.1. First-Aid Measures

The following diagram illustrates the immediate first-aid steps to be taken for different routes of

exposure.
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Route of Exposure

Immediate Action

Medical Attention

Inhalation

Move to fresh air.
If not breathing, give artificial respiration.

Skin_Contact

Wash off immediately with plenty of soap and water
for at least 15 minutes.

Remove contaminated clothing.

Eye_Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing for at least 15 minutes.

Ingestion

Clean mouth with water and drink plenty of water afterwards.
Do NOT induce vomiting.

Seek medical advice/attention
if symptoms persist or you feel unwell.

Click to download full resolution via product page

Caption: First-aid procedures for Dimethoxydiphenylsilane exposure.

4.2. Spill Response

The workflow for responding to a spill of Dimethoxydiphenylsilane is detailed in the diagram

below.
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Spill Detected

Evacuate unnecessary personnel.

Ensure adequate ventilation.

Wear appropriate PPE
(respirator, gloves, safety goggles).

Contain the spill with inert absorbent material
(e.g., sand, vermiculite).

Collect absorbed material into a suitable,
closed container for disposal.

Clean the spill area thoroughly.

Dispose of waste according to local, regional,
and national regulations.

Click to download full resolution via product page

Caption: Workflow for Dimethoxydiphenylsilane spill response.
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Experimental Protocols: Toxicity Testing
Methodology
While the exact experimental details for the cited toxicological studies on

Dimethoxydiphenylsilane are not publicly available, the following represents a standardized

methodology for acute toxicity testing based on established guidelines.

5.1. Acute Inhalation Toxicity (LC50)

This protocol is based on general principles for conducting acute inhalation toxicity studies.

Test Animals: Young adult rats (e.g., Wistar or Sprague-Dawley strains), nulliparous and non-

pregnant females.

Housing and Acclimatization: Animals are housed in environmentally controlled conditions for

at least 5 days prior to the study to allow for acclimatization.

Exposure Apparatus: A whole-body or nose-only inhalation exposure chamber designed to

provide a stable and uniform concentration of the test substance.

Test Substance Generation: Dimethoxydiphenylsilane vapor is generated and mixed with

air to achieve the target concentrations. The concentration in the chamber is monitored

continuously.

Experimental Groups: At least three dose groups with a control group (air only). The doses

are selected to produce a range of toxic effects, from no effect to mortality.

Exposure Conditions: Animals are exposed to the test substance for a fixed duration,

typically 4 hours.

Observations: Animals are observed for clinical signs of toxicity during and after exposure.

Body weights are recorded before and after the study.

Endpoint: Mortality is recorded for 14 days post-exposure. The LC50 (the concentration

estimated to cause mortality in 50% of the test animals) is calculated using appropriate

statistical methods.
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Pathology: A gross necropsy is performed on all animals.

5.2. Acute Dermal Toxicity (LD50)

This protocol is based on general principles for conducting acute dermal toxicity studies.

Test Animals: Young adult rabbits are typically used for dermal toxicity studies.

Preparation of Animals: Approximately 24 hours before the test, the fur is removed from the

dorsal area of the trunk of the test animals.

Application of Test Substance: The test substance is applied uniformly over an area which is

approximately 10% of the total body surface area. The treated area is then covered with a

porous gauze dressing and non-irritating tape to hold it in place and prevent ingestion of the

substance.

Experimental Groups: At least three dose levels with a control group. Doses are selected to

bracket the expected LD50 value.

Exposure Duration: The exposure period is typically 24 hours.

Observations: Animals are observed for signs of toxicity and skin reactions at regular

intervals for 14 days. Body weights are recorded weekly.

Endpoint: Mortality is recorded over the 14-day observation period. The LD50 (the dose

estimated to cause mortality in 50% of the test animals) is calculated.

Pathology: A gross necropsy is performed on all animals.

Disposal Considerations
Chemical waste must be disposed of in accordance with all applicable local, regional, and

national regulations.[7] Dimethoxydiphenylsilane and its containers should be treated as

hazardous waste.

This technical guide is intended to provide comprehensive safety and handling information for

Dimethoxydiphenylsilane. It is imperative that all personnel handling this chemical are

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://hpvchemicals.oecd.org/ui/handler.axd?id=2d2dc300-6740-4003-a211-96ca0b4f4119
https://www.benchchem.com/product/b146717?utm_src=pdf-body
https://www.benchchem.com/product/b146717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


thoroughly trained in its safe use and emergency procedures. Always consult the most recent

Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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